Cas no 13678-54-1 (4-ethyl-2-methylthiophene)

• Product Name: 4-ethyl-2-methylthiophene
• CAS No: 13678-54-1
• MF: C₇H₁₀S
• MW: 126.219300746918
• MDL: MFCD18451805
• CID: 901423
• PubChem ID: 518801
• Update Time: 2025-04-19

4-ethyl-2-methylthiophene Chemical and Physical Properties

Names and Identifiers

• thiophene, 4-ethyl-2-methyl-
• 4-ethyl-2-methylthiophene

• MDL： MFCD18451805
• Inchi： 1S/C7H10S/c1-3-7-4-6(2)8-5-7/h4-5H,3H2,1-2H3
• InChI Key： KIWVMUQUYOKTKU-UHFFFAOYSA-N
• SMILES： S1C=C(C=C1C)CC

Computed Properties

• Exact Mass: 126.0504
• Monoisotopic Mass: 126.05032149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 70.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 159.9±9.0 °C at 760 mmHg
• Flash Point: 33.1±4.9 °C
• PSA: 0
• Vapor Pressure: 3.2±0.3 mmHg at 25°C

4-ethyl-2-methylthiophene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds